BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to Neoisoliquiritin
(CAS Number: 59122-93-9)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Neoisoliquiritin
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Abstract

Neoisoliquiritin, a flavonoid glycoside with the CAS number 59122-93-9, is a natural
compound predominantly isolated from licorice root (Glycyrrhiza species). This technical guide
provides a comprehensive overview of its physicochemical properties, significant biological
activities, and underlying mechanisms of action. Neoisoliquiritin has garnered considerable
interest in the scientific community for its potential therapeutic applications, including
anticancer, anti-inflammatory, and neuroprotective effects. This document summarizes key
guantitative data, details experimental protocols for assessing its biological activities, and
visualizes its modulation of critical cellular signaling pathways.

Physicochemical Properties

Neoisoliquiritin is a chalcone, a type of flavonoid, characterized by its distinct chemical
structure. A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Neoisoliquiritin
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Property Value Source
CAS Number 59122-93-9 [1][2][3]
Molecular Formula C21H2209 [1]
Molecular Weight 418.4 g/mol [1]

(E)-3-(4-hydroxyphenyl)-1-[2-
hydroxy-4-
[(2S,3R,4S,5S,6R)-3,4,5-

IUPAC Name _ [1]
trihydroxy-6-
(hydroxymethyl)oxan-2-

ylJoxyphenyl]prop-2-en-1-one

Appearance Yellow powder [3]

Soluble in DMSO, methanaol,

Solubility and ethanol.

XLogP3 1.7 [11[2]
Hydrogen Bond Donor Count 6 [2]
Hydrogen Bond Acceptor

C);untg p ? 12
Rotatable Bond Count 6 [2]
Topological Polar Surface Area 157 A2 [1]
Storage Temperature 0-8 °C [3]

Biological Activities and Quantitative Data

Neoisoliquiritin exhibits a range of biological activities, making it a promising candidate for
further investigation in drug development.

Anticancer Activity

Neoisoliquiritin has demonstrated potential anticancer effects, particularly in hormone-
dependent cancers. While specific IC50 values for Neoisoliquiritin are not widely reported in
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publicly available literature, studies on related compounds from licorice suggest potent activity.
For instance, its aglycone, isoliquiritigenin, has shown inhibitory effects on various cancer cell
lines.

Anti-inflammatory Activity

As a flavonoid, Neoisoliquiritin is expected to possess anti-inflammatory properties. This is
often attributed to the modulation of key inflammatory pathways such as NF-kB and MAPK.
Quantitative data on the anti-inflammatory activity of Neoisoliquiritin, such as IC50 values for
the inhibition of inflammatory mediators, is an active area of research.

Neuroprotective Activity

Neoisoliquiritin has shown promise in protecting neuronal cells from damage. A key
quantitative measure of this activity is its EC50 value.

Table 2: Neuroprotective Activity of Neoisoliquiritin

Cell Line Assay EC50 Value Description
] Assessed by an
Neuroprotection . )
HT-22 (mouse ) increase in cell
_ against glutamate- 72 uM o
hippocampal cells) viability after 24 hours.

induced cell death

[4]

Mechanisms of Action and Signaling Pathways

Neoisoliquiritin exerts its biological effects by modulating several key intracellular signaling
pathways.

Androgen Receptor (AR) Signaling Pathway

In the context of prostate cancer, Neoisoliquiritin has been shown to interfere with the
androgen receptor signaling pathway. This is a critical pathway for the growth and survival of
prostate cancer cells. Neoisoliquiritin's inhibitory action on this pathway highlights its potential
as a therapeutic agent for prostate cancer.
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Neoisoliquiritin's Inhibition of the Androgen Receptor Signaling Pathway.

PI3K/Akt Signhaling Pathway

The PI3K/Akt pathway is a crucial regulator of cell survival, proliferation, and metabolism.
Dysregulation of this pathway is common in many cancers. Flavonoids, including those from
licorice, have been shown to modulate this pathway, suggesting a potential mechanism for

Neoisoliquiritin's anticancer effects.
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Modulation of the PI3K/Akt Signaling Pathway by Neoisoliquiritin.

NF-kB and MAPK Signaling Pathways

The NF-kB and MAPK signaling cascades are central to the inflammatory response. Bioactive
compounds from licorice are known to inhibit these pathways, leading to a reduction in the
production of pro-inflammatory cytokines and mediators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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